molecular formula C13H13N B8430632 3,4-Dihydro-1-methyl-2-naphthaleneacetonitrile

3,4-Dihydro-1-methyl-2-naphthaleneacetonitrile

Cat. No.: B8430632
M. Wt: 183.25 g/mol
InChI Key: RONQOKZLZGKIQD-UHFFFAOYSA-N
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Description

3,4-Dihydro-1-methyl-2-naphthaleneacetonitrile is a useful research compound. Its molecular formula is C13H13N and its molecular weight is 183.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H13N

Molecular Weight

183.25 g/mol

IUPAC Name

2-(1-methyl-3,4-dihydronaphthalen-2-yl)acetonitrile

InChI

InChI=1S/C13H13N/c1-10-11(8-9-14)6-7-12-4-2-3-5-13(10)12/h2-5H,6-8H2,1H3

InChI Key

RONQOKZLZGKIQD-UHFFFAOYSA-N

Canonical SMILES

CC1=C(CCC2=CC=CC=C12)CC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred suspension of 7.2 g (0.15 mole) of sodium hydride (50% in oil dispersion) in 200 ml of dimethoxyethane was added dropwise 28.1 g (0.15 mole) of diethylcyanomethylphosphonate [(C2H5O)2P(O)CH2CN]. The addition was complete in ten minutes while the reaction temperature rose to 44° C. The reaction mixture was stirred for 45 minutes and then 25.0 g (0.14 mole) of 1-methyl-2-tetralone was added dropwise over a 30 minute period. The reaction mixture was then warmed at 40° C. for two hours and poured into ice-water. The product was extracted with ether, and the ether extracts were dried over anhydrous magnesium sulfate and concentrated to a yellow oil (31.3 g). The latter was crystallized from ether-hexane to give 3,4-dihydro-1-methyl-2-naphthaleneacetonitrile as a light yellow solid, m.p. 48°-49° C.
Quantity
7.2 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
28.1 g
Type
reactant
Reaction Step Two
Quantity
25 g
Type
reactant
Reaction Step Three
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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